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Compound Name: ICG-Sulfo-OSu sodium

Cat. No.: B11826946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of ICG-Sulfo-OSu sodium salt

to antibodies. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye widely used for

in vivo imaging applications due to its deep tissue penetration and low autofluorescence. The

Sulfo-OSu (N-hydroxysulfosuccinimide) ester group of ICG-Sulfo-OSu reacts with primary

amines on antibodies to form stable amide bonds, enabling the creation of fluorescently labeled

antibodies for targeted imaging.

I. Overview of the Conjugation Process
The conjugation of ICG-Sulfo-OSu to an antibody is a straightforward process involving the

reaction of the amine-reactive dye with lysine residues on the antibody. The workflow consists

of four main stages: antibody preparation, conjugation reaction, purification of the conjugate,

and characterization of the final product. Careful control of reaction conditions, particularly the

molar ratio of dye to antibody and the reaction pH, is crucial for obtaining optimally labeled and

functional antibodies.
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Caption: Overall experimental workflow for antibody conjugation with ICG-Sulfo-OSu.

II. Quantitative Data Summary
The following tables summarize the key quantitative parameters for the ICG-Sulfo-OSu

antibody conjugation protocol.

Table 1: Recommended Reaction Conditions
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Parameter Recommended Value Notes

Antibody Concentration 2-10 mg/mL

Higher concentrations can

improve labeling efficiency.[1]

[2]

Reaction Buffer
0.1 M Sodium Bicarbonate or

Phosphate Buffer

Ensure the buffer is free of

primary amines (e.g., Tris).[1]

[3]

Reaction pH 8.0 - 9.0

Optimal pH for the reaction of

NHS esters with primary

amines.[1]

Molar Ratio (Dye:Antibody) 5:1 to 20:1

A 10:1 ratio is a good starting

point. Higher ratios can lead to

antibody aggregation.

Reaction Temperature Room Temperature
Gentle mixing is

recommended.

Reaction Time 30 - 60 minutes
Longer incubation times do not

significantly improve efficiency.

Table 2: Purification and Characterization Parameters
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Parameter Method Key Considerations

Purification

Size-Exclusion

Chromatography (e.g.,

Sephadex G-50, PD-10)

Effective for removing

unconjugated dye.

Spin Columns
Convenient for small-scale

purifications.

Size-Exclusion HPLC (SE-

HPLC)

Provides high-purity

conjugates and allows for

monitoring of aggregation.

Characterization UV-Vis Spectrophotometry

Determine the degree of

labeling (DOL) or dye-to-

antibody ratio (F/P).

Molar Extinction Coefficient

(ICG)
~230,000 cm⁻¹M⁻¹ at ~780 nm

Used for calculating the

concentration of conjugated

dye.

Molar Extinction Coefficient

(IgG)
~203,000 cm⁻¹M⁻¹ at 280 nm

Used for calculating the

antibody concentration.

Correction Factor (ICG at 280

nm)
~0.073

Corrects for the absorbance of

ICG at 280 nm when

determining protein

concentration.

III. Experimental Protocols
A. Antibody and Dye Preparation

Antibody Preparation:

The antibody solution should be free of any stabilizers containing primary amines, such as

bovine serum albumin (BSA) or gelatin. If present, the antibody should be purified.

Exchange the antibody buffer to a 0.1 M sodium bicarbonate or phosphate buffer at pH

8.5. This can be achieved through dialysis or by using a desalting column.
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Adjust the final antibody concentration to 2-10 mg/mL.

ICG-Sulfo-OSu Solution Preparation:

Allow the vial of ICG-Sulfo-OSu to equilibrate to room temperature before opening.

Prepare a stock solution of ICG-Sulfo-OSu in anhydrous dimethyl sulfoxide (DMSO) at a

concentration of 10-20 mM. Mix well by vortexing.

This stock solution should be prepared fresh and used immediately.

B. Antibody Conjugation Reaction
The chemical reaction involves the nucleophilic attack of a primary amine from the antibody on

the N-hydroxysulfosuccinimide ester of the ICG molecule, resulting in the formation of a stable

amide bond and the release of N-hydroxysulfosuccinimide.

Conjugation Reaction

Antibody (with -NH2)

+

ICG-Sulfo-OSu

Conjugated Antibody N-hydroxysulfosuccinimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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